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Compound of Interest

Cyano(4-nitrophenyl)methyl
Compound Name:

benzoate
CAS No.: 51130-02-0
Cat. No.: B12005372

Get Quote

\ J

High-Purity Synthesis & Biocatalytic Resolution Strategies

Executive Summary & Chemical Identity

4-Nitrobenzaldehyde cyanohydrin benzoate (also known as

-benzoyloxy-4-nitrobenzyl cyanide) is a protected cyanohydrin derivative. It serves as a critical
intermediate in the synthesis of chiral

-amino alcohols, non-steroidal anti-inflammatory drugs (NSAIDs), and agrochemicals. Its
primary value lies in its stability compared to the free cyanohydrin, making it an ideal substrate
for lipase-catalyzed kinetic resolution to generate enantiopure building blocks.

Chemical Profile
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Property Data
IUPAC Name 2-(benzoyloxy)-2-(4-nitrophenyl)acetonitrile
Common Name 4-Nitrobenzaldehyde cyanohydrin benzoate

Derivative of 555-16-8 (Aldehyde) / Not widely

CAS Number isted
Molecular Formula
Molecular Weight 282.25 g/mol
4-NO
-C
Structure
H
-CH(CN)-O-CO-Ph
Appearance Pale yellow to off-white crystalline solid
Melting Point 118-122 °C (Estimated based on analogs)
Soluble in CH
Solubility Cl

, EtOAc, Toluene; Insoluble in Water

Synthesis & Preparation Protocols

The synthesis of the racemic benzoate ester is a two-step process starting from 4-
nitrobenzaldehyde. The cyanohydrin intermediate is unstable in basic media (reverting to
aldehyde and HCN); therefore, in situ trapping or acidic conditions are preferred.

Method A: Two-Step Synthesis (Classic Route)

This method isolates the crude cyanohydrin before benzoylation.

e Cyanohydrin Formation:
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o Reagents: 4-Nitrobenzaldehyde (1.0 eq), NaCN (1.2 eq), Acetic Acid (1.5 eq),
Water/Ethanol (1:1).

o Protocol: Dissolve aldehyde in EtOH. Add aqueous NaCN dropwise at 0°C. Add AcOH
slowly to maintain pH ~5-6. Stir at 0°C for 2 hours.

o Workup: Extract with Et

O. Wash with dilute acid (to remove excess cyanide). Dry over MgSO

. Concentrate in vacuo at low temperature (<30°C).

o

Note: The free cyanohydrin is thermally unstable. Proceed immediately to Step 2.

e Benzoylation:
o Reagents: Crude Cyanohydrin, Benzoyl Chloride (1.1 eq), Pyridine (1.2 eq), CH

Cl

o Protocol: Dissolve cyanohydrin in dry CH

Cl
. Add Pyridine. Add Benzoyl Chloride dropwise at 0°C. Stir at RT for 4 hours.

o Purification: Wash with 1M HCI, then sat. NaHCO

. Recrystallize from Ethanol/Hexane.

Method B: One-Pot Phase Transfer Catalysis (Scalable)

This method avoids isolation of the unstable cyanohydrin.

o Reagents: 4-Nitrobenzaldehyde, Benzoyl Chloride, KCN, TEBA (Triethylbenzylammonium
chloride - catalyst), CH

Cl
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/Water.
e Protocol:
o Dissolve aldehyde (10 mmol) and TEBA (0.5 mmol) in CH
Cl
(20 mL).
o Add Benzoyl Chloride (11 mmol).

o Add a solution of KCN (12 mmol) in water (10 mL) dropwise with vigorous stirring at 0°C.

o Stir for 6 hours. The phase transfer catalyst shuttles cyanide into the organic phase where
it attacks the aldehyde; the resulting alkoxide is immediately trapped by benzoyl chloride.

o Yield: Typically 85-92%.[2]

Biocatalytic Kinetic Resolution

The core application of this molecule is the production of enantiopure (R)- or (S)-cyanohydrins
via Lipase-Catalyzed Hydrolysis.

The Challenge

Free cyanohydrins racemize easily in basic conditions (pH > 7) due to the reversible loss of
HCN.

e Solution: Use the benzoate ester as the substrate.
o Enzyme:Candida antarctica Lipase B (CAL-B) or Pseudomonas cepacia Lipase (PCL).

e Medium: Organic solvent (MTBE or Toluene) saturated with buffer, or a biphasic system at
low pH (pH 4-5) to prevent chemical racemization of the product.

Experimental Protocol: Kinetic Resolution via
Hydrolysis
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This protocol selectively hydrolyzes the (S)-enantiomer of the benzoate, leaving the (R)-
benzoate intact (or vice versa depending on lipase specificity).

e Substrate Preparation: Dissolve rac-4-nitrobenzaldehyde cyanohydrin benzoate (500 mg) in
MTBE (10 mL).

e Enzyme Addition: Add immobilized CAL-B (Novozym 435, 50 mg).

e Nucleophile: Add n-Butanol (2.0 eq) or Water (saturated in MTBE). Note: Alcoholysis
(transesterification) is often preferred over hydrolysis to avoid aqueous conditions that
degrade the cyanohydrin product.

e Reaction: Incubate at 30°C with orbital shaking (200 rpm).
e Monitoring: Monitor by chiral HPLC (Chiralcel OD-H column, Hexane/iPrOH 90:10).
o Termination: Filter off the enzyme when conversion reaches 50%.
e Separation:
o Product: (S)-4-nitrobenzaldehyde cyanohydrin (or its butyl ester byproduct).

o Unreacted Substrate: (R)-4-nitrobenzaldehyde cyanohydrin benzoate (high ee).

Pathway Visualization

The following diagram illustrates the kinetic resolution workflow.
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Caption: Lipase-mediated kinetic resolution of racemic 4-nitrobenzaldehyde cyanohydrin
benzoate. The (S)-enantiomer is selectively hydrolyzed, leaving the enantiopure (R)-benzoate.

Mechanistic Insights

The high enantioselectivity (

) observed with 4-nitro derivatives is driven by:

» Electronic Activation: The nitro group (electron-withdrawing) at the para position increases
the acidity of the benzylic proton, but also makes the carbonyl carbon of the ester more
susceptible to nucleophilic attack by the lipase active site (Serine-OH).

o Steric Recognition: The bulky benzoate group fits into the large hydrophobic pocket of CAL-
B, while the nitrile group and the nitro-phenyl ring orient based on the stereocenter. The
"fast” reacting enantiomer positions the ester bond optimally for the catalytic triad (Ser-His-
Asp).

Mechanistic Diagram (Catalytic Cycle)
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Caption: Serine hydrolase mechanism. The lipase forms a covalent acyl-enzyme intermediate
with the benzoate, releasing the chiral cyanohydrin.

Analytical Methods

To validate the synthesis and resolution, the following analytical parameters are standard.

HPLC Method (Chiral)[1]

e Column: Daicel Chiralcel OD-H or AD-H (250 x 4.6 mm).
» Mobile Phase: Hexane : Isopropanol (90 : 10).
e Flow Rate: 1.0 mL/min.
e Detection: UV @ 254 nm (Strong absorption due to Nitro and Benzoate groups).
o Retention Times (Approx):
o (S)-Benzoate: 12.5 min
o (R)-Benzoate: 14.2 min

o Aldehyde (impurity): 6.0 min

NMR Characterization (1H, 300 MHz, CDCI3)

e 8.25 (d, 2H): Aromatic protons ortho to Nitro group.

8.05 (d, 2H): Aromatic protons of Benzoate.

7.70 (d, 2H): Aromatic protons meta to Nitro group.

7.50-7.65 (m, 3H): Remaining Benzoate protons.

6.85 (s, 1H): Chiral center proton (CH-CN). Diagnostic peak.

Safety & Handling

o Cyanide Hazard: Although the benzoate is stable, metabolism or hydrolysis releases HCN.
Handle in a well-ventilated fume hood.
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» Skin Contact: Nitriles can be absorbed through the skin. Wear nitrile gloves and long
sleeves.

o Storage: Store at 4°C under inert atmosphere (Argon/Nitrogen) to prevent slow hydrolysis by
atmospheric moisture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: 4-Nitrobenzaldehyde Cyanohydrin
Benzoate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12005372/docs#technical-guide-4-
nitrobenzaldehyde-cyanohydrin-benzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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